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Introduction
Diisobutyl glutarate (DIBG) is a diester of glutaric acid and isobutanol. It is a high-boiling

point, colorless liquid with a mild odor.[1] DIBG is recognized for its utility as a plasticizer, a

solvent in coatings and inks, and as an ingredient in cosmetic formulations.[2][3] This technical

guide provides a comprehensive overview of the known physicochemical, toxicological, and

application-specific properties of Diisobutyl glutarate, with a focus on presenting quantitative

data and relevant experimental contexts. While extensive research into truly novel properties of

DIBG is limited in publicly available literature, this document consolidates the current

understanding of this compound.

Physicochemical Properties
The fundamental physical and chemical characteristics of Diisobutyl glutarate are

summarized in the table below. This data is essential for its application in various formulations

and for predicting its environmental fate and transport.
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Property Value Reference

Molecular Formula C₁₃H₂₄O₄ [4][5]

Molecular Weight 244.33 g/mol [4]

CAS Number 71195-64-7 [4][5]

IUPAC Name
bis(2-methylpropyl)

pentanedioate
[4]

Boiling Point 237 °C [5]

Density 0.955 g/mL at 25 °C [2]

Vapor Pressure 0.01 mmHg at 20 °C [2]

Flash Point 133 °C (272 °F) [2]

Water Solubility <0.1 wt% at 25 °C [2]

logP (o/w) 3.316 (estimated) [6]

Toxicological Profile
The toxicological data for Diisobutyl glutarate is crucial for assessing its safety in consumer

and industrial applications. The EPA has classified it as a chemical expected to be of low

concern based on experimental and modeled data.[4] A 2020 study investigated its

toxicological basis for the derivation of EU-LCI (Lowest Concentration of Interest) values for

indoor air quality.[7]
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Endpoint Observation Reference

GHS Classification Not classified as hazardous [4]

EPA Safer Chemical Status
Green half-circle: Expected to

be of low concern
[4]

Toxicokinetics

Assumed to be metabolized to

glutaric acid and isobutanol by

carboxylesterases.

[7]

Indoor Air Concentrations

Maximum concentration of 710

µg/m³ found in a study of 369

indoor air samples.

[7]

Applications and Material Properties
Diisobutyl glutarate is primarily utilized for its solvent and plasticizing properties. It is often

part of a refined mixture with diisobutyl adipate and diisobutyl succinate, known as DBE-IB.[2]

This mixture is valued for its low vapor pressure, biodegradability, and excellent thermal and

hydrolytic stability.[2]

Key Applications:
Coalescing Agent in Waterborne Coatings: DIBG helps in film formation, extends the open

time of the paint, and improves abrasion resistance.[2][3]

Solvent in Solvent-based Coatings and Inks: It acts as a tail solvent, improving leveling and

preventing pinholes.[2]

Cleaning Solvent: It can be blended with hydrocarbons to solubilize polar soils.[2]

Plasticizer: Used to soften brittle materials.[8]

Cosmetic Ingredient: Utilized in various cosmetic formulations.[4][8]

Experimental Protocols
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Representative Experimental Protocol: Evaluation as a
Coalescing Agent in Latex Paints
While specific novel experimental protocols for DIBG are not readily available, a general

procedure for evaluating its efficacy as a coalescing agent in a latex paint formulation is

outlined below. This is a common application for DIBG.

Objective: To determine the Minimum Film Formation Temperature (MFFT) of a latex paint

formulation containing Diisobutyl glutarate as a coalescing agent.

Materials:

Latex emulsion (e.g., acrylic, vinyl acrylic)

Pigments and fillers (e.g., titanium dioxide, calcium carbonate)

Thickeners, dispersants, and other additives

Diisobutyl glutarate

Deionized water

MFFT bar apparatus

Drawdown bar

Procedure:

Formulation Preparation: Prepare a base latex paint formulation without a coalescing agent.

Addition of DIBG: To separate batches of the base paint, add varying concentrations of

Diisobutyl glutarate (e.g., 2%, 4%, 6% by weight of latex solids). Ensure thorough mixing.

MFFT Measurement: a. Place the MFFT bar on a level surface. The bar has a temperature

gradient along its length. b. Apply a uniform film of the paint formulation across the MFFT bar

using a drawdown bar. c. Allow the film to dry. d. Observe the point on the bar where the film

transitions from a continuous, clear film to a cracked, opaque one. e. The temperature at this

transition point is the MFFT.
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Analysis: Compare the MFFT values for the different concentrations of DIBG. A lower MFFT

indicates a more effective coalescing agent.

Diagrams
Metabolic Pathway of Diisobutyl Glutarate
The presumed metabolic pathway of Diisobutyl glutarate in biological systems involves

hydrolysis by carboxylesterases into its constituent acid and alcohol.

Diisobutyl Glutarate Carboxylesterases
(in nasal epithelium)

Hydrolysis

Glutaric Acid

Isobutanol

Click to download full resolution via product page

Caption: Presumed metabolic hydrolysis of Diisobutyl glutarate.

Experimental Workflow for MFFT Determination
The following diagram illustrates the workflow for determining the Minimum Film Formation

Temperature (MFFT) of a paint formulation containing Diisobutyl glutarate.
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Caption: Workflow for MFFT determination of a paint formulation.

Conclusion
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Diisobutyl glutarate is a well-characterized compound with established applications, primarily

as a solvent and plasticizer. Its favorable toxicological profile and physical properties, such as

low vapor pressure and biodegradability, make it a suitable component in a variety of industrial

and consumer products. While the current body of scientific literature does not point to

significant "novel" properties in the sense of new biological activities or groundbreaking

applications, its existing characteristics continue to be of interest for formulation science and

material chemistry. Future research may yet uncover new functionalities for this versatile

diester.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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